Cas no 842970-63-2 (N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide)

• Product Name: N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide
• CAS No: 842970-63-2
• MF: C₁₆H₁₄N₄OS₂
• MW: 342.438560009003
• CID: 5419870
• Update Time: 2025-05-23

N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzyl-1,3-thiazol-2-yl)-2-pyrimidin-2-ylsulfanylacetamide
• N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide

• Inchi： 1S/C16H14N4OS2/c21-14(11-22-15-17-7-4-8-18-15)20-16-19-10-13(23-16)9-12-5-2-1-3-6-12/h1-8,10H,9,11H2,(H,19,20,21)
• InChI Key： HBJULFGRSWDQMB-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=CC=C2)S1)(=O)CSC1=NC=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide

N-(5-Benzyl-1,3-Thiazol-2-yl)-2-(Pyrimidin-2-ylsulfanyl)acetamide: A Comprehensive Overview

N-(5-Benzyl-1,3-Thiazol-2-yl)-2-(Pyrimidin-2-ylsulfanyl)acetamide, also known by its CAS number 842970-63-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a thiazole ring, and a pyrimidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzyl group in N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide is a common aromatic substituent that can influence the compound's solubility, lipophilicity, and overall bioavailability. The presence of this group often enhances the compound's ability to cross biological membranes, making it a valuable component in drug design. Additionally, the thiazole ring is known for its broad spectrum of biological activities, including antimicrobial and antifungal properties. The pyrimidine moiety, on the other hand, is a key structural element in many nucleic acids and is often associated with antiviral and anticancer activities.

Recent studies have explored the potential of N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide in various therapeutic areas. One notable area of research is its application as an antiviral agent. A study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting specific viral enzymes or proteins.

In addition to its antiviral properties, N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide has shown promise as an anticancer agent. Research conducted at the National Cancer Institute (NCI) found that this compound can induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide have also been extensively studied. A preclinical study published in *Pharmaceutical Research* (2020) reported that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. The compound's low toxicity profile further supports its potential as a therapeutic agent.

Despite its promising therapeutic potential, the development of N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-ylsulfanyl)acetamide into a clinical drug faces several challenges. One major challenge is optimizing its chemical stability and solubility to enhance its pharmacological properties. Researchers are actively exploring various prodrug strategies and formulation techniques to overcome these limitations.

In conclusion, N-(5-benzyl-1,3-thiazol-2-yl)-2-(pyrimidin-2-y lsulfanyl)acetamide (CAS No. 842970-63-2) is a multifaceted compound with significant potential in antiviral and anticancer therapies. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. Ongoing research continues to uncover new applications and optimize its therapeutic efficacy, positioning it as a promising molecule in the field of medicinal chemistry.